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Compound of Interest

Compound Name: OXA-06 hydrochloride

Cat. No.: B2370549

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and biological activity of OXA-06 hydrochloride, a potent ATP-competitive inhibitor
of Rho-associated coiled-coil containing protein kinase (ROCK). This document is intended to
serve as a valuable resource for researchers in oncology, cell biology, and drug discovery.

Chemical Structure and Properties

OXA-06 hydrochloride is the dihydrochloride salt of N-[(2-fluorophenyl)methyl]-1-[4-(1H-
pyrrolo[2,3-b]pyridin-4-yl)phenyl]lmethanamine.[1] Its chemical structure is presented below:

L+.OXA-06 Hydrochloride Chemical Structure

Image Caption: Chemical structure of OXA-06 hydrochloride.
A summary of its chemical and physicochemical properties is provided in Table 1.

Table 1: Chemical and Physicochemical Properties of OXA-06 Hydrochloride
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Property Value Source
N-[(2-fluorophenyl)methyl]-1-
4-(1H-pyrrolo[2,3-b]pyridin-4-

UPAC Name i/l)p()heni)/)ll]metrEananiiye;dihydr s
ochloride

CAS Number 1825455-91-1 [1]

Molecular Formula C21H20CI2FN3 [1]

Molecular Weight 404.31 g/mol [1]

Appearance White to off-white solid powder  [1]

Solubility Soluble in DMSO to 100 mM [2]

Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor

C)c;untg p 3 ]

Rotatable Bond Count 5 [1]

FC1=CC=CC=C1CNCC2=CC

SMILES =C(C3=C4C(NC=C4)=NC=C3) [2]
c=c2.cl.cl
ZRBCUSMZOWMVJS-

InChl Key [112]

UHFFFAOYSA-N

Biological Activity and Mechanism of Action

OXA-06 hydrochloride is a potent inhibitor of ROCK1 and ROCK2 kinases with a reported
half-maximal inhibitory concentration (ICso) of 10 nM.[2][3] The ROCK signaling pathway plays

a crucial role in regulating cell shape, motility, and contraction by influencing the actin

cytoskeleton.

The ROCK Signaling Pathway

The Rho-associated kinases (ROCK1 and ROCK?2) are key downstream effectors of the small

GTPase RhoA. Upon activation by GTP-bound RhoA, ROCKSs phosphorylate several
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substrates that ultimately lead to increased actomyosin contractility and stress fiber formation.
A simplified diagram of the ROCK signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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